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Compound of Interest

Compound Name: 3-Acrylamido-3-methylbutyric acid

Cat. No.: B1330582 Get Quote

An In-depth Technical Guide to the Safe Handling of 3-Acrylamido-3-methylbutyric Acid

For researchers, scientists, and drug development professionals, understanding the safety

profile and proper handling procedures for chemical reagents is paramount. This guide

provides a comprehensive overview of the safety data and handling precautions for 3-
Acrylamido-3-methylbutyric acid (CAS No. 38486-53-2), a versatile monomer used in the

synthesis of functional polymers.

Chemical and Physical Properties
A foundational aspect of chemical safety is understanding the substance's physical and

chemical properties. This information is critical for proper storage, handling, and emergency

response planning.

Property Value Source

Molecular Formula C8H13NO3 [1][2]

Molecular Weight 171.19 g/mol [1][2]

Boiling Point 382.9 °C at 760 mmHg [2]

Density 1.095 g/cm³ [2]

Appearance White powder [3]

Storage Temperature 2-8°C [3]
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Hazard Identification and Classification
3-Acrylamido-3-methylbutyric acid is classified as a hazardous substance. The Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals provides a

standardized framework for communicating hazard information.

GHS Classification[4][5]
Hazard Class Category

Skin Irritation 2

Eye Irritation 2A

Specific target organ toxicity — single exposure

(respiratory tract irritation)
3

GHS Label Elements[4][5]
Element Information

Pictogram !

Signal Word Warning

Hazard Statements

H315: Causes skin irritation.H319: Causes

serious eye irritation.H335: May cause

respiratory irritation.

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.P264: Wash

skin thoroughly after handling.P280: Wear

protective gloves/protective clothing/eye

protection/face protection.P302+P352: IF ON

SKIN: Wash with plenty of soap and

water.P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.P312: Call a POISON

CENTER or doctor/physician if you feel unwell.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1330582?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols: Safe Handling and Storage
Adherence to strict experimental protocols is essential to minimize risk when working with 3-
Acrylamido-3-methylbutyric acid.

Engineering Controls
Proper ventilation is the primary engineering control to minimize exposure.

Control Specification

Ventilation

Use in a well-ventilated area. Provide

appropriate exhaust ventilation at places where

dust is formed.[4]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent direct contact

with the chemical.

PPE Type Specification

Eye/Face Protection
Safety glasses with side-shields conforming to

EN166 or NIOSH approved equipment.[4]

Skin Protection
Impervious clothing and protective gloves.

Dispose of contaminated gloves after use.[4]

Respiratory Protection
If dust or aerosols are formed, use a NIOSH-

approved respirator.[4]

Handling and Storage
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Procedure Recommendation

Safe Handling

Avoid contact with skin and eyes.[4] Avoid

formation of dust and aerosols.[4] Wash hands

thoroughly after handling.

Storage

Keep container tightly sealed. Store in a cool,

dry, and well-ventilated place. Recommended

storage temperature is 2-8°C.[3]

Emergency Procedures and First Aid
In the event of accidental exposure, immediate and appropriate first aid is crucial.

Exposure Route First Aid Measures

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[4]

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.[4]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[4]

Ingestion

Rinse mouth with water. Never give anything by

mouth to an unconscious person. Consult a

physician.

Logical Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of 3-Acrylamido-3-
methylbutyric acid in a laboratory setting, from preparation to disposal.
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Safe Handling Workflow for 3-Acrylamido-3-methylbutyric Acid.
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This guide is intended to provide a thorough overview of the safety considerations for 3-
Acrylamido-3-methylbutyric acid. It is imperative that all users consult the full Safety Data

Sheet (SDS) provided by the manufacturer before use and adhere to all institutional and

regulatory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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